Cas no 583-33-5 (Butyl 2-furoate)

Butyl 2-furoate Properties

Names and Identifiers

• 2-Furancarboxylic acid,butyl ester
• BUTYL 2-FUROATE
• butyl furan-2-carboxylate
• 2-Furoic acid,butyl ester
• 2-FUROIC ACID,n-BUTYL ESTER
• Butyl 2-furancarboxylate
• Butyl furoate
• butyl-2-furoate
• Furan-2-carbonsaeure-butylester
• furan-2-carboxylic acid butyl ester
• 2-Furancarboxylic acid, butyl ester
• 2-Furoic acid, butyl ester
• 2-FUROIC ACID, n-BUTYL ESTER
• Butyl2-furoate
• 1F9715415C
• WLN: T5OJ BVO4
• NSC5602
• Q27252352
• +Expand

• InChIKey： PAMQYEWNNPDBLM-UHFFFAOYSA-N
• Inchi： 1S/C9H12O3/c1-2-3-6-12-9(10)8-5-4-7-11-8/h4-5,7H,2-3,6H2,1H3
• SMILES： O(C(C1=C([H])C([H])=C([H])O1)=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 0117938

Computed Properties

• Exact Mass: 168.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Heavy Atom Count: 12
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Surface Charge: 0
• Topological Polar Surface Area: 39.4

Experimental Properties

• LogP: 2.23650
• PSA: 39.44000
• Refractive Index: 1.4740 (estimate)
• Boiling Point: 233°C (estimate)
• Color/Form: Colorless or light yellow liquid.Long standing gradualdecomposition.
• Solubility: Soluble in ethanol \ ether \ benzene and petroleum ether, insoluble in water
• Density: 1.0555